![molecular formula C11H14FN B3074275 (Cyclopropylmethyl)[(4-fluorophenyl)methyl]amine CAS No. 1019538-79-4](/img/structure/B3074275.png)
(Cyclopropylmethyl)[(4-fluorophenyl)methyl]amine
Overview
Description
“(Cyclopropylmethyl)[(4-fluorophenyl)methyl]amine” is a chemical compound with the CAS Number: 1019538-79-4 . It has a molecular weight of 179.24 . The IUPAC name for this compound is cyclopropyl-N-(4-fluorobenzyl)methanamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H14FN/c12-11-5-3-10(4-6-11)8-13-7-9-1-2-9/h3-6,9,13H,1-2,7-8H2 . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not available in the sources.Scientific Research Applications
Fluorescent Chemosensors
Compounds similar to (Cyclopropylmethyl)[(4-fluorophenyl)methyl]amine have been utilized in the development of fluorescent chemosensors. These chemosensors are designed to detect various analytes, including metal ions and neutral molecules, with high selectivity and sensitivity. The research on 4-Methyl-2,6-diformylphenol (DFP)-based compounds, for instance, illustrates how modifications in the molecular structure can enhance sensing abilities for a broad range of substances (Roy, 2021).
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds is another significant application area. Compounds with structures similar to this compound serve as building blocks in creating a variety of heterocyclic structures. These structures are crucial in pharmaceutical development and materials science. For example, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones highlights the potential of such compounds in synthesizing diverse heterocycles and dyes (Gomaa & Ali, 2020).
Environmental Presence and Toxicity
Investigations into the environmental presence and toxicity of amine-related compounds, including those structurally related to this compound, are crucial. These studies assess the impact of such compounds on aquatic environments and evaluate their safety. For example, the review on amines and amine-related compounds in surface waters discusses sources, concentrations, and the potential toxicological impact on aquatic life and water quality (Poste, Grung, & Wright, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (Cyclopropylmethyl)[(4-fluorophenyl)methyl]amine is the Mitogen-activated protein kinase 14 (MAPK14) . MAPK14 is a protein that plays a crucial role in cellular responses to various stimuli, including pro-inflammatory cytokines, heat shock, and osmotic shock .
Mode of Action
It’s likely that the compound interacts with the protein, leading to changes in its activity and subsequent cellular responses .
Biochemical Pathways
Given its target, it may influence pathways involving MAPK14, which plays a role in various cellular processes, including inflammation, cell growth, and apoptosis .
Pharmacokinetics
These properties are crucial in determining the compound’s bioavailability, which affects its efficacy and safety .
Result of Action
Given its target, it may influence cellular processes controlled by mapk14, potentially leading to changes in cell growth, inflammation, and apoptosis .
Action Environment
Such factors can include pH, temperature, and the presence of other molecules, which can affect how the compound interacts with its target and its overall effectiveness .
properties
IUPAC Name |
1-cyclopropyl-N-[(4-fluorophenyl)methyl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN/c12-11-5-3-10(4-6-11)8-13-7-9-1-2-9/h3-6,9,13H,1-2,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMKBYKGNJPSQPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNCC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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